Cas no 2171909-83-2 (3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-methylpropanoic acid)

• Product Name: 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-methylpropanoic acid
• CAS No: 2171909-83-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6055996
• PubChem ID: 165503610
• Update Time: 2025-07-20

3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-methylpropanoic acid
• EN300-1484503
• 3-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}-2-methylpropanoic acid
• 2171909-83-2

• Inchi： 1S/C27H32N2O6/c1-3-29(16-18(2)24(30)31)25(32)27(12-14-34-15-13-27)28-26(33)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,3,12-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： JWCFDAXVEAYFCA-UHFFFAOYSA-N
• SMILES： O1CCC(C(N(CC)CC(C(=O)O)C)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-methylpropanoic acid

Comprehensive Analysis of 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-methylpropanoic acid (CAS No. 2171909-83-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-methylpropanoic acid (CAS No. 2171909-83-2) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in scientific literature, belongs to a class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug development. Its unique structural features, including the oxan-4-yl ring and N-ethyl substitution, make it a versatile building block for designing novel therapeutic agents.

The compound's CAS No. 2171909-83-2 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers are particularly intrigued by its potential role in peptide coupling reactions, where the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group acts as a protective moiety, enabling selective deprotection during solid-phase peptide synthesis (SPPS). This property aligns with the growing demand for high-purity peptide therapeutics, a market projected to expand due to advancements in personalized medicine and biologics.

Recent studies highlight the compound's relevance in addressing drug delivery challenges, especially in enhancing the bioavailability of peptide-based drugs. Its 2-methylpropanoic acid moiety contributes to improved solubility and stability, addressing common limitations in oral peptide formulations—a hot topic in pharmaceutical forums. Additionally, the oxan-4-yl scaffold has been explored for its potential to modulate membrane permeability, a key factor in CNS-targeted therapies.

From a synthetic chemistry perspective, 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-methylpropanoic acid exemplifies the convergence of green chemistry principles with high-yield peptide synthesis. The compound's design minimizes side reactions, reducing waste generation—a priority for sustainable pharmaceutical manufacturing. This aligns with global trends emphasizing environmentally friendly synthesis methods, frequently searched by academic and industrial chemists alike.

In analytical applications, the compound's distinct UV-active Fmoc group facilitates detection via HPLC-UV, making it valuable for quality control in peptide production. Its compatibility with mass spectrometry further supports its use in proteomics research, where accurate molecular weight determination is crucial. These attributes respond to the increasing need for analytical validation in biopharmaceutical development.

Ongoing investigations explore the derivative's potential in targeted cancer therapies, particularly as a linker for antibody-drug conjugates (ADCs). The N-ethyl group's steric effects may influence conjugation efficiency, a critical parameter in ADC design. Such applications resonate with current searches on precision oncology and next-generation bioconjugates, positioning this compound at the forefront of oncological research.

As the scientific community continues to unravel the full potential of CAS No. 2171909-83-2, its role in advancing peptide-based drug discovery becomes increasingly apparent. With its balanced lipophilicity and steric properties, this compound addresses multiple challenges in modern medicinal chemistry, from improving drug-like properties to enabling complex molecular architectures. Its interdisciplinary applications ensure sustained relevance across biochemistry, pharmacology, and materials science.